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Compound of Interest

Compound Name: TZ4AM

Cat. No.: B12387039

For researchers, scientists, and drug development professionals requiring precise process
control, understanding the functionality of core instrumentation is paramount. The Autonics
TZ4M is a dual PID (Proportional-Integral-Derivative) auto-tuning controller designed for a wide
range of applications demanding high accuracy and stability, such as temperature, pressure,
and flow rate regulation.[1][2][3][4] This guide provides a detailed overview of its technical
specifications, core functions, and operational principles.

Core Principles of PID Control

A PID controller is a control loop feedback mechanism that continuously calculates an error
value as the difference between a desired setpoint (SP) and a measured process variable (PV).
[5] It then applies a correction based on three terms:

e Proportional (P): This term provides an output that is proportional to the current error.[3][5] A
larger proportional gain results in a stronger response to the error, reducing rise time but
potentially increasing overshoot.[4][5]

« Integral (I): The integral term considers past errors by accumulating them over time. This
helps to eliminate the steady-state error that might be present with a P-only controller.[1][3]

[415]

» Derivative (D): This term predicts future errors by analyzing the rate of change of the error.[1]
The derivative action can dampen oscillations and improve the stability of the system.
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The combination of these three terms allows for precise and stable control of a process
variable, making PID controllers a ubiquitous tool in industrial and scientific applications.[1][3]

[6]

Basic Functions of the TZ4M PID Controller

The Autonics TZ4M series offers a range of functions designed for versatile and precise
control:

o Dual PID Auto-Tuning: A key feature of the TZ4M is its dual PID auto-tuning function. This
allows the user to select between a high-speed response to quickly reach the setpoint or a
low-speed response to minimize overshoot, which is critical in sensitive applications.[2][7][8]
[9][10] The auto-tuning function automatically measures the thermal characteristics of the
system and calculates the optimal PID parameters.[9]

o Multi-Input Capability: The controller supports a wide variety of input sensors, including 13
different types of thermocouples, RTDs (Resistance Temperature Detectors), and analog
voltage/current inputs.[2][7][11] This flexibility allows it to be integrated into diverse
experimental setups.

e Multiple Control Modes: The TZ4M can operate in several control modes, including ON/OFF
control, P, PI, PD, PIDF, and PIDS.[8][11] This allows the user to select the most appropriate
control strategy for their specific process.

» Various Output Options: The controller is available with different output types to drive various
actuators, including relay contact, Solid State Relay (SSR) drive, and current outputs (4-
20mA DC).[9][11] It also features various sub-outputs for alarms and PV (Process Variable)
retransmission.[2][7]

» Ramp Function: The ramp function allows for a gradual increase or decrease of the setpoint
over a user-defined time. This is useful for processes that require a controlled rate of change
to prevent thermal shock or other undesirable effects.[2][8]

Technical Specifications

The following tables summarize the key quantitative data for the Autonics TZ4M PID controller.
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General Specifications

Power Supply

100-240VAC 50/60Hz[8][11]

Allowable Voltage Range

90 to 110% of rated voltage[11]

Power Consumption

Approx. 6VA[11]

Display Method

7-Segment LED (PV: Red, SV: Green)[11]

Sampling Period

500 ms[8]

Display Accuracy

+0.3% of F.S. or 3°C (the higher of the two)[2][8]
[11]

Ambient Temperature

-10 to 50°C (no freezing or condensation)[11]

Storage Temperature

-20 to 60°C[11]

Ambient Humidity

35 to 85% RH (no freezing or condensation)[11]

Control Specifications

Control Method

ONJ/OFF, P, PI, PD, PIDF, PIDS control[8][11]

Proportional Band (P)

0.1 to 100.0% of F.S.[11]

Integral Time (1)

0 to 3600 sec[2][8][11]

Derivative Time (D)

0 to 3600 sec[2][8][11]

Control Period (T)

1 to 120 sec (for Relay/SSR output)[2][8][11]

Hysteresis (for ON/OFF)

1 to 100°C/°F (0.1 to 100.0°C/°F)[8][11]

Ramp Setting

Ramp Up, Ramp Down: 1 to 99 min[2][8]
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Input & Output Specifications

Multi-Input

Thermocouple (K, J, R, E, T, S, N, W), RTD
(DPt100Q, JPt1009Q), Analog (1-5VDC, 0-
10VDC, 4-20mADC)[11]

Relay Output

250VAC 3A 1c[11]

SSR Drive Output

12VDC +3V, Max. 30mA[2][11]

Current Output

4-20mADC (Load resistance: Max. 600Q)[11]

PV Transmission Output

4-20mADC (Load resistance: Max. 600Q)[2][11]

Alarm Output

2 alarm outputs (Relay)[2]

Experimental Protocols: Key Operational

Procedures

Detailed methodologies for utilizing the TZ4M's core functionalities are outlined below.

The auto-tuning function allows the controller to automatically determine the optimal PID

parameters for the specific process being controlled.

o Initial Setup: Ensure the controller is correctly wired to the input sensor and the output

device. Apply power to the unit.

« Initiate Auto-Tuning: Press and hold the 'AT" key for 3 seconds to start the auto-tuning

process. The 'AT' indicator on the display will begin to flash.[9]

e Tuning Process: The controller will begin to cycle the output ON and OFF to measure the

process response. This may cause the process variable to oscillate around the setpoint.

o Completion: Once the tuning is complete, the 'AT" indicator will turn off. The controller will

have calculated and stored the optimal P, I, and D values.[9]

e Manual Stop: To stop the auto-tuning process manually, press and hold the 'AT" key for 5

seconds. The controller will revert to the previously stored PID values.[9]

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://autonics.se/wp-content/uploads/2018/03/1420691800_TZ4M_TZ4L_EN_EP-E-03-0310P_20141111.pdf
https://autonics.se/wp-content/uploads/2018/03/1420691800_TZ4M_TZ4L_EN_EP-E-03-0310P_20141111.pdf
https://shop.industrialemart.com/index.php?route=product/product&product_id=15115
https://autonics.se/wp-content/uploads/2018/03/1420691800_TZ4M_TZ4L_EN_EP-E-03-0310P_20141111.pdf
https://autonics.se/wp-content/uploads/2018/03/1420691800_TZ4M_TZ4L_EN_EP-E-03-0310P_20141111.pdf
https://shop.industrialemart.com/index.php?route=product/product&product_id=15115
https://autonics.se/wp-content/uploads/2018/03/1420691800_TZ4M_TZ4L_EN_EP-E-03-0310P_20141111.pdf
https://shop.industrialemart.com/index.php?route=product/product&product_id=15115
https://www.benchchem.com/product/b12387039?utm_src=pdf-body
https://www.instrumart.com/assets/TZ4M-L-manual.pdf
https://www.instrumart.com/assets/TZ4M-L-manual.pdf
https://www.instrumart.com/assets/TZ4M-L-manual.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Note: It is recommended to perform the auto-tuning procedure when the controller is first
installed and whenever there are significant changes to the process.[9]

For advanced users who wish to fine-tune the control parameters manually:

o Enter Parameter Group: Access the parameter setting mode by pressing the mode key as
described in the user manual.

» Navigate to PID Parameters: Use the arrow keys to navigate to the P, |, and D parameter
settings.

o Adjust Values: Modify the values for the Proportional Band (P), Integral Time (1), and
Derivative Time (D) as required.

e Save and Exit: Save the new parameter settings and return to the run mode.

Visualizing Core Concepts

To further clarify the operational principles and logical flow of the TZ4M PID controller, the
following diagrams are provided.

Process Variable (PV) |<——f v PID Controller h

A 4— P, 1,D
Calculation

Process

——
Gllanipulated Variable (MVD
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Caption: A diagram of a basic PID control loop.
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Caption: A logical workflow of the TZ4M controller.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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